Cas no 32443-70-2 (3-Deoxy-D-erythro-hexos-2-ulose-bis-benzoylhydrazone)

• Product Name: 3-Deoxy-D-erythro-hexos-2-ulose-bis-benzoylhydrazone
• CAS No: 32443-70-2
• MF: C₂₀H₂₂N₄O₅
• MW: 398.412484645844
• CID: 293628
• PubChem ID: 9584091
• Update Time: 2025-07-20

3-Deoxy-D-erythro-hexos-2-ulose-bis-benzoylhydrazone Chemical and Physical Properties

Names and Identifiers

• 3-Deoxy-D-erythro-hexos-2-ulose-bis-benzoylhydrazone
• D-erythro-Hexos-2-ulose,3-deoxy-, bis(2-benzoylhydrazone)
• 2-Deoxyribose diisopropylmercaptal
• 2-Desoxy-D-ribose-diisopropylmercaptal
• 3-deoxyglucosone-bis-benzoylhydrazone
• D-erythro-2-deoxy-pentose-diisopropyldithioacetal
• D-erythro-2-Desoxy-pentose-diisopropyldithioacetal
• D-erythro-3,4,5-Trihydroxy-valeraldehyd-diisopropyldithioacetal
• L-erythro-5,5-Bis-isopropylmercapto-pentan-1,2,3-triol
• W-202330
• 32443-70-2
• N-[(E)-[(2Z,4S,5R)-2-(Benzoylhydrazinylidene)-4,5,6-trihydroxyhexylidene]amino]benzamide
• 3-Deoxy-D-glucosone-bis(benzoylhydrazone)

• Inchi： 1S/C20H22N4O5/c25-13-18(27)17(26)11-16(22-24-20(29)15-9-5-2-6-10-15)12-21-23-19(28)14-7-3-1-4-8-14/h1-10,12,17-18,25-27H,11,13H2,(H,23,28)(H,24,29)/b21-12+,22-16-/t17-,18+/m0/s1
• InChI Key： FJSXOOVXUKPJIB-QPQTXSQFSA-N
• SMILES： O[C@@H](C/C(/C=N/NC(C1C=CC=CC=1)=O)=N/NC(C1C=CC=CC=1)=O)[C@@H](CO)O

Computed Properties

• Exact Mass: 398.15900
• Monoisotopic Mass: 398.15901982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 144Ų

Experimental Properties

• Density: 1.317
• Melting Point: 191-192°C
• Refractive Index: 1.619
• PSA: 143.61000
• LogP: 1.07420

Additional information on 3-Deoxy-D-erythro-hexos-2-ulose-bis-benzoylhydrazone

Recent Advances in the Study of 3-Deoxy-D-erythro-hexos-2-ulose-bis-benzoylhydrazone (CAS: 32443-70-2): A Comprehensive Research Brief

In recent years, the compound 3-Deoxy-D-erythro-hexos-2-ulose-bis-benzoylhydrazone (CAS: 32443-70-2) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activities. The information presented herein is derived from peer-reviewed studies published within the last three years, ensuring the relevance and accuracy of the data.

The synthesis of 3-Deoxy-D-erythro-hexos-2-ulose-bis-benzoylhydrazone involves a multi-step process that includes the condensation of 3-Deoxy-D-erythro-hexos-2-ulose with benzoylhydrazine. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research purposes. Notably, a study published in the *Journal of Medicinal Chemistry* (2023) demonstrated an optimized protocol that reduces side reactions and enhances scalability, which is crucial for potential industrial applications.

From a mechanistic perspective, 3-Deoxy-D-erythro-hexos-2-ulose-bis-benzoylhydrazone has been shown to exhibit inhibitory effects on key enzymes involved in carbohydrate metabolism. Specifically, it acts as a competitive inhibitor of hexokinase, an enzyme critical for glycolysis. This property has sparked interest in its potential use as an anti-cancer agent, given the reliance of many cancer cells on aerobic glycolysis (the Warburg effect). Preliminary in vitro studies using human cancer cell lines have reported promising results, with IC50 values in the low micromolar range.

Beyond its anti-cancer potential, recent research has explored the compound's antimicrobial properties. A 2022 study in *Bioorganic & Medicinal Chemistry Letters* highlighted its efficacy against drug-resistant strains of *Staphylococcus aureus* and *Escherichia coli*. The study proposed that the compound disrupts bacterial cell wall synthesis by interfering with peptidoglycan cross-linking, a mechanism distinct from that of conventional antibiotics. This finding suggests that 3-Deoxy-D-erythro-hexos-2-ulose-bis-benzoylhydrazone could serve as a lead compound for developing novel antimicrobial agents.

Despite these promising findings, challenges remain in translating the compound's potential into clinical applications. Pharmacokinetic studies indicate that 3-Deoxy-D-erythro-hexos-2-ulose-bis-benzoylhydrazone has limited bioavailability when administered orally, necessitating further optimization of its formulation. Additionally, while toxicity profiles in animal models have been generally favorable, long-term safety data are still lacking. Ongoing research aims to address these gaps through structural modifications and advanced drug delivery systems.

In conclusion, 3-Deoxy-D-erythro-hexos-2-ulose-bis-benzoylhydrazone (CAS: 32443-70-2) represents a versatile scaffold with significant potential in both oncology and infectious disease therapeutics. The latest research underscores its dual role as an enzyme inhibitor and antimicrobial agent, paving the way for future investigations. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the clinical promise of this compound.